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Compound of Interest

Compound Name: Disperse Red 59

Cat. No.: B091644

Introduction: The Analytical Imperative for Disperse
Red 59

Disperse Red 59 (C.I. 62030; CAS 17869-10-2) is a synthetic anthraquinone dye valued for its
brilliant bluish-red hue in the dyeing of hydrophobic fibers, particularly polyester.[1][2] Its
molecular structure, 1-amino-4-hydroxy-2-(2-methoxyethoxy)anthracene-9,10-dione, imparts its
characteristic color and dyeing properties.[1] Given its prevalence in textiles and other
consumer goods, rigorous analytical control is paramount to ensure product quality,
consistency, and safety. Impurities or incorrect concentrations can significantly impact the final
product's color fastness and may pose toxicological risks.

This guide provides a detailed framework for the accurate and reliable analysis of Disperse
Red 59, targeting researchers, quality control analysts, and formulation scientists. It
emphasizes the foundational principles of analytical integrity, grounded in the proper use of
reference materials and validated methodologies.

The Cornerstone of Accurate Analysis: Reference
Materials

The validity of any quantitative analysis hinges on the quality of the reference material used for
calibration. For Disperse Red 59, a well-characterized analytical standard is essential for
establishing a reliable benchmark for identity, purity, and concentration measurements.
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Types of Reference Materials:

o Certified Reference Material (CRM): The gold standard for analytical testing. A CRM for
Disperse Red 59 would be produced by a manufacturer accredited to ISO 17034, which
guarantees the material's certified value, uncertainty, and traceability.[3][4] While a specific
ISO 17034 CRM for Disperse Red 59 may not be readily available, it is crucial to seek out
suppliers who can provide comprehensive documentation on the material's characterization.

e Analytical Standard: A high-purity substance intended for analytical use. If a CRM is
unavailable, an analytical standard with a detailed Certificate of Analysis (CoA) from a
reputable supplier is a viable alternative. The CoA should specify the purity, method of
analysis (e.g., HPLC, NMR), and storage conditions.

Quialification of a Reference Standard:

In the absence of a readily available ISO 17034 CRM, laboratories should perform an in-house
qualification of the analytical standard. This involves:

 Identity Confirmation: Using techniques like Mass Spectrometry (MS) or Fourier-Transform
Infrared (FTIR) spectroscopy to confirm the chemical structure.

o Purity Assessment: Employing a high-resolution method, such as HPLC with a photodiode
array (PDA) detector, to determine the purity and identify any potential impurities.

o Content Assignment: Determining the exact content of the analyte in the standard material,
often through a mass balance approach or by comparison to another well-characterized lot.

Sourcing from established chemical suppliers who provide detailed product documentation is
the first critical step in ensuring the quality of your analytical results.

Table 1: Chemical and Physical Properties of Disperse
Red 59
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Property Value Source(s)

1-amino-4-hydroxy-2-(2-

Chemical Name methoxyethoxy)anthracene- [1]
9,10-dione

CAS Number 17869-10-2 [1]

Molecular Formula C17H15sNOs [2]

Molecular Weight 313.3 g/mol [2]

Molecular Structure Anthraquinone [1]

Appearance Varies, typically a powder

N Low in water; soluble in some
Solubility ] [5]
organic solvents

Analytical Workflow for Disperse Red 59

A systematic approach is crucial for the successful analysis of Disperse Red 59. The following
workflow outlines the key stages from sample receipt to final data interpretation.
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Figure 1: General Analytical Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. worlddyevariety.com [worlddyevariety.com]

e 2. chembk.com [chembk.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b091644?utm_src=pdf-body-img
https://www.benchchem.com/product/b091644?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/disperse-dyes/disperse-red-59.html
https://www.chembk.com/en/chem/Disperse%20Red%20%2059
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

¢ 3. knowledge.reagecon.com [knowledge.reagecon.com]
o 4. BAPFEAEME [sigmaaldrich.com]
o 5. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Application Notes and Protocols for the Analysis of
Disperse Red 59]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091644#analytical-standards-and-reference-
materials-for-disperse-red-59]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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